Cas no 1154278-08-6 (Methyl 2,5-difluoro-3-nitrobenzoate)

• Product Name: Methyl 2,5-difluoro-3-nitrobenzoate
• CAS No: 1154278-08-6
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• CID: 1091359
• PubChem ID: 43449027
• Update Time: 2025-04-20

Methyl 2,5-difluoro-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-difluoro-3-nitrobenzoate
• methyl2,5-difluoro-3-nitrobenzoate
• SCHEMBL913705
• EN300-65935
• CS-0120200
• CL9649
• MFCD12172993
• AKOS009486128
• AS-46443
• 1154278-08-6
• Benzoic acid, 2,5-difluoro-3-nitro-, methyl ester
• LASMPKWBIDRHAC-UHFFFAOYSA-N
• A930336

• Inchi： 1S/C8H5F2NO4/c1-15-8(12)5-2-4(9)3-6(7(5)10)11(13)14/h2-3H,1H3
• InChI Key： LASMPKWBIDRHAC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C(=O)OC)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.01866396g/mol
• Monoisotopic Mass: 217.01866396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų